![molecular formula C22H23NO4 B6231979 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-dimethylpyrrolidine-3-carboxylic acid CAS No. 2138342-36-4](/img/no-structure.png)
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-dimethylpyrrolidine-3-carboxylic acid
Overview
Description
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-dimethylpyrrolidine-3-carboxylic acid (FDMPCA) is an organic compound with a wide range of potential applications in the scientific and medical fields. It is a highly versatile compound, as it can be used as a starting material for various syntheses, as a catalyst in various reactions, and as a tool for studying biochemical and physiological processes.
Scientific Research Applications
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-dimethylpyrrolidine-3-carboxylic acid has a wide range of potential applications in the scientific and medical fields. It can be used as a starting material for various syntheses, as a catalyst in various reactions, and as a tool for studying biochemical and physiological processes. It has been used in the synthesis of various compounds, including polymers, pharmaceuticals, and dyes. It has also been used to study the mechanism of action of various drugs, and to investigate the biochemical and physiological effects of various compounds.
Mechanism of Action
The mechanism of action of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-dimethylpyrrolidine-3-carboxylic acid is not fully understood. However, it is believed that it acts as an inhibitor of enzymes, which prevents them from catalyzing certain reactions. It is also believed to interact with proteins and other molecules, which can affect their structure and function.
Biochemical and Physiological Effects
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-dimethylpyrrolidine-3-carboxylic acid has been shown to have a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-bacterial, and anti-fungal activity. It has also been shown to have neuroprotective effects, and to have a positive effect on the immune system. Additionally, it has been shown to have anti-cancer activity, and to have a positive effect on the cardiovascular system.
Advantages and Limitations for Lab Experiments
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-dimethylpyrrolidine-3-carboxylic acid has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize, and can be used as a starting material for various syntheses. Additionally, it is relatively stable, and can be stored for long periods of time without significant degradation. One of the main limitations is that it is not very soluble in water, which can make it difficult to use in certain experiments.
Future Directions
There are a number of potential future directions for 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-dimethylpyrrolidine-3-carboxylic acid research. One potential direction is to further investigate its mechanism of action, in order to better understand how it interacts with proteins and other molecules. Additionally, further research could be done to investigate its potential therapeutic applications, such as its anti-inflammatory, anti-bacterial, and anti-fungal activity. Furthermore, further research could be done to investigate its potential applications in the synthesis of various compounds, such as polymers, pharmaceuticals, and dyes. Finally, further research could be done to investigate its potential applications in the study of the biochemical and physiological effects of various compounds.
Synthesis Methods
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-dimethylpyrrolidine-3-carboxylic acid can be synthesized using a variety of methods, including the Williamson ether synthesis, the Knoevenagel condensation, and the Mitsunobu reaction. In the Williamson ether synthesis, an alkyl halide is reacted with an alcohol to form an ether. In the Knoevenagel condensation, an aldehyde or ketone is reacted with an amine to form an imine. In the Mitsunobu reaction, an alcohol is reacted with a phosphine oxide to form an ester. All of these methods can be used to synthesize 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-dimethylpyrrolidine-3-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the protection of the carboxylic acid group, followed by the formation of the pyrrolidine ring and the introduction of the fluorenyl group. The final step involves the deprotection of the carboxylic acid group.", "Starting Materials": [ "4,4-dimethylpyrrolidine-3-carboxylic acid", "9H-fluorene", "Methoxymethyl chloride", "Diisopropylethylamine", "Dichloromethane", "Dimethylformamide", "Triethylamine", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Protection of the carboxylic acid group using methoxymethyl chloride and diisopropylethylamine in dichloromethane", "Formation of the pyrrolidine ring by reacting the protected carboxylic acid with 4,4-dimethylaminopyridine and ethyl chloroformate in dichloromethane", "Introduction of the fluorenyl group by reacting the pyrrolidine intermediate with 9H-fluorene and triethylamine in dimethylformamide", "Deprotection of the carboxylic acid group using hydrochloric acid in water, followed by neutralization with sodium bicarbonate and extraction with dichloromethane", "Purification of the final product by column chromatography using a mixture of dichloromethane and methanol as the eluent" ] } | |
CAS RN |
2138342-36-4 |
Product Name |
1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4,4-dimethylpyrrolidine-3-carboxylic acid |
Molecular Formula |
C22H23NO4 |
Molecular Weight |
365.4 |
Purity |
95 |
Origin of Product |
United States |
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